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Compound of Interest |

Compound Name: 6-Hydroxy-5-nitronicotinonitrile
CAS No.: 320405-84-3
Cat. No.: B1602793
Get Quote
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This document provides a detailed protocol for the safe and compliant disposal of 6-Hydroxy-
5-nitronicotinonitrile. As a valued professional in research and drug development, your
safety, and the integrity of our shared environment, are paramount. This guide is structured to
provide not just procedural steps, but the scientific rationale behind them, ensuring a thorough
understanding of the risks and the mitigation strategies involved.

While a specific Safety Data Sheet (SDS) for 6-Hydroxy-5-nitronicotinonitrile is not readily
available, this guide is built upon expert analysis of its constituent functional groups—a nitrated
pyridine ring and a nitrile group—and data from the closely related compound, 6-Hydroxy-5-
nitronicotinic acid.[1][2][3] This approach ensures a robust and cautious framework for handling
and disposal.

Hazard Assessment: Understanding the Risks

6-Hydroxy-5-nitronicotinonitrile incorporates three key structural features that dictate its
hazard profile: a pyridine ring, a nitro group (-NOz), and a nitrile group (-CN).

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1602793#bc-rfq
https://www.benchchem.com/product/b1602793/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-6-hydroxy-5-nitronicotinonitrile
https://www.benchchem.com/product/b1602793/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-6-hydroxy-5-nitronicotinonitrile
https://www.benchchem.com/product/b1602793/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-6-hydroxy-5-nitronicotinonitrile
https://www.echemi.com/sds/6-hydroxy-5-nitronicotinicacid-pid_Rock13451.html
https://www.echemi.com/produce/pr25030433213-6-hydroxy-5-nitronicotinic-acid.html
https://www.fishersci.ca/shop/products/6-hydroxy-5-nitronicotinic-acid-tci-america-2/p-7131029
https://www.benchchem.com/product/b1602793/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-6-hydroxy-5-nitronicotinonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Aromatic Nitro Compounds: These compounds are known for their thermal instability.[4]
They can decompose exothermically, and in some cases, violently or explosively, particularly
at elevated temperatures or when mixed with other chemicals.[4]

 Nitrile (Cyano) Group: The presence of the -CN group introduces a toxicity risk. While
organic nitriles are generally less toxic than inorganic cyanide salts, they can release highly
toxic hydrogen cyanide (HCN) gas under acidic conditions.[5] All cyanide-containing waste
must be handled with extreme caution and kept separate from other waste streams,
especially acids.[5][6]

» Hydroxypyridine Core: Based on data for the analogous 6-Hydroxy-5-nitronicotinic acid, the
compound is expected to cause skin and serious eye irritation.[1][2]

Summary of Anticipated Hazards:

Hazard Type Potential Manifestation Primary Functional Group

Health Hazard Causes skin irritation. Core Structure

Causes serious eye irritation.

[1](2]

Core Structure

May cause respiratory
irritation.[1][2]

Core Structure

Potential for toxicity via release

Nitrile Group
of HCN.
Thermally sensitive; potential
Physical Hazard for exothermic decomposition. Nitro Group
[4]
Environmental Potentially toxic to aquatic life. General Chemical Nature

Pre-Disposal: Handling and Personal Protective
Equipment (PPE)

Safe disposal begins with safe handling. Adherence to proper laboratory practice is the first line
of defense against exposure and accidental release.
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Required Personal Protective Equipment (PPE):

» Hand Protection: Wear nitrile rubber gloves. If significant contact is anticipated, consider
double-gloving.[5]

o Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over
goggles when handling larger quantities or when there is a risk of splashing.

» Body Protection: A full-length laboratory coat with sleeves, long pants, and closed-toe shoes
are required.[7]

o Respiratory Protection: All handling of the solid compound or its solutions should be
performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[1]

Step-by-Step Disposal Protocol

The primary recommended disposal method for 6-Hydroxy-5-nitronicotinonitrile is
incineration by a licensed hazardous waste disposal facility.[1] This method ensures the
complete destruction of the compound in a controlled environment.

Workflow for Waste Segregation and Disposal:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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